Trifoliol

• CAS No.: 1857-26-7
• Product Name: Trifoliol
• Molecular Formula: C16H10O6
• Molecular Weight: 298.25 g/mol
• IUPAC Name: 3,7-dihydroxy-9-methoxy-[1]benzofuro[3,2-c]chromen-6-one
• Standard InChI: InChI=1S/C16H10O6/c1-20-8-5-10(18)13-12(6-8)21-15-9-3-2-7(17)4-11(9)22-16(19)14(13)15/h2-6,17-18H,1H3
• Standard InChIKey: YFVNQUXNYCREJW-UHFFFAOYSA-N
• SMILES: COC1=CC(=C2C(=C1)OC3=C2C(=O)OC4=C3C=CC(=C4)O)O
• Canonical SMILES: COC1=CC(=C2C(=C1)OC3=C2C(=O)OC4=C3C=CC(=C4)O)O
• Melting Point: 332°C
• Physical Description: Solid
• Description: Trifoliol belongs to the class of organic compounds known as coumestans. These are polycyclic aromatic compounds containing a coumestan moiety, which consists of a benzoxole fused to a chromen-2-one to form 1-Benzoxolo[3, 2-c]chromen-6-one. They are oxidation products of pterocarpan. Thus, trifoliol is considered to be a flavonoid lipid molecule. Trifoliol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, trifoliol is primarily located in the cytoplasm. Outside of the human body, trifoliol can be found in a number of food items such as pulses, tea, alfalfa, and green vegetables. This makes trifoliol a potential biomarker for the consumption of these food products.
• Synonyms: 3,7-Dihydroxy-9-methoxycoumestan; 3,7-Dihydroxy-9-methoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• PubChem Compound: 5487671
• Last Modified: Nov 11 2021